![molecular formula C6H7BrN2O B1450931 5-Bromo-2,6-dimethylpyrimidin-4-ol CAS No. 858269-28-0](/img/structure/B1450931.png)
5-Bromo-2,6-dimethylpyrimidin-4-ol
Overview
Description
5-Bromo-2,6-dimethylpyrimidin-4-ol is a chemical compound with the molecular formula C6H7BrN2O . It’s used in laboratory settings .
Molecular Structure Analysis
The molecular weight of 5-Bromo-2,6-dimethylpyrimidin-4-ol is 203.04 g/mol. The structure includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms .Scientific Research Applications
Organic Chemistry Reactions
The compound “5-Bromo-2,6-dimethylpyrimidin-4-ol” is a type of pyrimidine, which is a class of organic compounds. Pyrimidines are known to participate in various organic chemistry reactions. For instance, 2-amino-4,6-dimethylpyrimidine, a related compound, has been studied for its reactivity as a nucleophile . It’s plausible that “5-Bromo-2,6-dimethylpyrimidin-4-ol” could exhibit similar reactivity in certain conditions .
Synthesis of Novel Compounds
Pyrimidines, including “5-Bromo-2,6-dimethylpyrimidin-4-ol”, can be used in the synthesis of novel organic compounds. For example, 5-bromo-2-methylpyrimidine was reacted with benzaldehyde in the presence of a Lewis acid, ZnCl2, to yield 5-bromo-2-styrylpyrimidine in good yield . This suggests that “5-Bromo-2,6-dimethylpyrimidin-4-ol” could potentially be used in similar synthetic pathways to create new compounds .
Potential Inhibitors in Medical Research
Aminotrimethylpyridinol and aminodimethylpyrimidinol derivatives, which are structurally similar to “5-Bromo-2,6-dimethylpyrimidin-4-ol”, have been synthesized and studied as selective fibroblast growth factor receptor 4 inhibitors . These inhibitors have shown potential in the treatment of hepatocellular carcinoma . Therefore, “5-Bromo-2,6-dimethylpyrimidin-4-ol” could potentially be used in the development of similar inhibitors for medical research .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromo-2,4-dimethyl-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O/c1-3-5(7)6(10)9-4(2)8-3/h1-2H3,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXYNLEUXPBAEIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50662354 | |
Record name | 5-Bromo-2,6-dimethylpyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50662354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
858269-28-0 | |
Record name | 5-Bromo-2,6-dimethylpyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50662354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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